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Compound of Interest

Compound Name: 2-(Methylsulfonyl)pyrimidine

Cat. No.: B077071

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Methylsulfonyl)pyrimidine is a versatile heterocyclic compound that has garnered
significant attention in medicinal chemistry and chemical biology. Its unique electronic
properties make it a valuable scaffold and a functional "warhead" for covalent inhibitors. This
technical guide provides a comprehensive overview of the core physicochemical properties of
2-(Methylsulfonyl)pyrimidine, its synthesis, and its reactivity. Detailed experimental protocols
for the determination of these properties are provided, along with visual diagrams to illustrate
key processes. This document is intended to serve as a foundational resource for researchers
working with this important chemical entity.

Core Physicochemical Properties

The physicochemical properties of 2-(Methylsulfonyl)pyrimidine are crucial for its application
in drug design and development, influencing its solubility, permeability, and reactivity. A
summary of these properties is presented below.

Table 1: Physicochemical Properties of 2-(Methylsulfonyl)pyrimidine
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Property Value Source
IUPAC Name 2-(methylsulfonyl)pyrimidine [1]
Synonyms Methyl pyrimidin-2-yl sulphone [2][3]
CAS Number 14161-09-2 [21[3]
Molecular Formula CsHeN202S [2][3]
Molecular Weight 158.18 g/mol [1][3]
Appearance Solid
Boiling Point 335.647 °C at 760 mmHg [2]
Density 1.344 g/cm3

Good aqueous stability and
Solubility solubility at millimolar [4]

concentrations.

logP (calculated)

-0.2

[1]

Table 2: Physicochemical Properties of Substituted 2-(Methylsulfonyl)pyrimidine Derivatives

Derivative Melting Point (°C)

4,6-Dimethyl-2-(methylsulfonyl)pyrimidine 80 -85

4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine 129 - 133
Synthesis

An efficient and environmentally friendly approach for the synthesis of 2-
(methylsulfonyl)pyrimidine derivatives has been developed.[5][6] The general strategy
involves a three-step process: cyclic condensation, derivation, and subsequent oxidation.[5]

Synthesis Workflow
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Step 1: Cyclic Condensation

(Malonate Derivative)

Cyclic Condensation

S-Methylisothiouronium
Sulfate

2-(Methylthio)pyrimidine
Intermediate

Step 2: Derivation (Optional)

Derivation

Functionalized
2-(Methylthio)pyrimidine

Step 3: Oxidation

Oxidation
(e.g., Oxone)

2-(Methylsulfonyl)pyrimidine
Derivative
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Nucleophilic Attack at C2

Meisenheimer Complex
(Intermediate)

Rearomatization

Departure of
Methylsulfinate

Cysteine-S-pyrimidine Adduct
+ Methylsulfinic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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